Cas no 1375952-27-4 (N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide)

• Product Name: N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide
• CAS No: 1375952-27-4
• MF: C₁₈H₁₆FN₃OS
• MW: 341.402545928955
• CID: 6520311
• PubChem ID: 72119104
• Update Time: 2025-10-30

N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033227279
• EN300-26689191
• Z1273915936
• N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide
• 1375952-27-4

• Inchi： 1S/C18H16FN3OS/c19-12-3-4-15-13(7-12)14(8-16(21-15)11-1-2-11)17(23)22-18(9-20)5-6-24-10-18/h3-4,7-8,11H,1-2,5-6,10H2,(H,22,23)
• InChI Key： WOVOEXPDISRBKV-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(C1C2C=C(C=CC=2N=C(C=1)C1CC1)F)=O

Computed Properties

• Exact Mass: 341.09981148g/mol
• Monoisotopic Mass: 341.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.1Ų

Additional information on N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide

N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide: A Comprehensive Overview

N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide, with the CAS number 1375952-27-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The core structure of N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide consists of a quinoline ring system substituted with a cyclopropyl group at the 2-position and a fluorine atom at the 6-position. The presence of these substituents imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The cyanothiolan moiety at the 3-position of the quinoline ring is particularly noteworthy, as it introduces a unique combination of nitrogen and sulfur functionalities that can enhance the compound's reactivity and binding affinity to various biological targets.

Recent studies have explored the potential of N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Quinolones are well-known for their broad-spectrum antibacterial activity, and modifications to the core structure can enhance their efficacy against multidrug-resistant bacteria. Research has shown that N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-< strong >fluoroquinoline strong > -4-carboxamide exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

In addition to its antibacterial properties, N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide has also been investigated for its antiviral potential. Quinolones have been shown to inhibit viral replication by targeting various viral enzymes and proteins. Studies have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza virus and hepatitis C virus (HCV). The mechanism of action involves interference with viral RNA synthesis and protein processing, making it a promising candidate for further development as an antiviral agent.

The anticancer properties of N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide have also been explored. Quinolones have been reported to exhibit cytotoxic effects on various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Research has shown that this compound can selectively target cancer cells while sparing normal cells, suggesting a favorable therapeutic window. The specific molecular targets and mechanisms responsible for its anticancer activity are still under investigation, but preliminary data indicate that it may involve modulation of cell cycle progression and induction of oxidative stress.

The pharmacokinetic profile of N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide is another important aspect to consider for its potential therapeutic applications. Studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties suggest that it could be administered orally as a once-daily or twice-daily dose, which would be convenient for patients and improve compliance.

Toxicity studies have also been conducted to assess the safety profile of N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide. In vitro and in vivo experiments have shown that this compound has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further preclinical studies are needed to fully evaluate its safety profile before advancing to clinical trials.

In conclusion, N-(3-cyanothiolan-3-yl)-2-cyclopropyl-6-fluoroquinoline-4-carboxamide (CAS number 1375952-27-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further development in the fields of antibacterial, antiviral, and anticancer therapies. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.